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Compound of Interest

Compound Name: Panipenem

Cat. No.: B1678378

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for determining the Minimum Inhibitory
Concentration (MIC) of Panipenem against clinical bacterial isolates. The methodologies
described are based on internationally recognized standards, with specific data drawn from
surveillance studies conducted in Japan, where Panipenem has been primarily used.

Introduction

Panipenem is a broad-spectrum carbapenem antibiotic. Accurate determination of its MIC is
crucial for clinical diagnostics, antimicrobial stewardship, and drug development. The protocols
outlined below are aligned with the principles of the Clinical and Laboratory Standards Institute
(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), and
reflect the methodologies approved by the Japanese Society of Chemotherapy (JSC), which is
the primary authority for Panipenem susceptibility testing.[1][2][3]

Quantitative Data Summary

The following tables summarize the in vitro activity of Panipenem against a range of clinical
isolates as reported in Japanese surveillance studies. These studies utilized the broth
microdilution method as standardized by the Japanese Society of Chemotherapy.[1][4]

Table 1: MIC of Panipenem against Gram-Positive Clinical Isolates in Japan
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Organism (No. of

MIC Range (pg/mL)

MICso (ug/mL)

MICo0 (ug/mL)

Isolates)
Staphylococcus
<0.06 - 0.5 0.12 0.25
aureus (MSSA)
Staphylococcus
0.5->128 32 128
aureus (MRSA)
Streptococcus
_ <0.06 - 0.12 <0.06 0.06
pneumoniae (PSSP)
Streptococcus
] <0.06 -1 0.12 0.5
pneumoniae (PRSP)
Enterococcus faecalis 2 -128 8 64

Data compiled from post-marketing surveillance in Japan.

Table 2: MIC of Panipenem against Gram-Negative Clinical Isolates in Japan

Organism (No. of

MIC Range (pg/mL)

MICso (pg/mL)

MICo0 (ug/mL)

Isolates)
Escherichia coli <0.06 - 64 0.12 0.5
Klebsiella
) <0.06 - 128 0.12 1

pneumoniae
Enterobacter cloacae <0.06 - >128 0.5 32
Serratia marcescens <0.06 - >128 1 64
Pseudomonas

. 0.12 ->128 8 64
aeruginosa
Haemophilus

<0.06 -2 0.12 0.25

influenzae

Data compiled from post-marketing surveillance in Japan.
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Interpretive Criteria for Panipenem MIC Values

As of the latest available information, specific clinical breakpoints for Panipenem (Susceptible,
Intermediate, Resistant) have not been established by CLSI or EUCAST. The interpretive
criteria are primarily guided by the Japanese Society of Chemotherapy. Unfortunately, a
publicly available, English-language document detailing these specific breakpoints could not be
located. Researchers should refer to the latest guidelines from the Japanese Society of
Chemotherapy for definitive interpretation. In the absence of these,
pharmacokinetic/pharmacodynamic (PK/PD) analysis is recommended.

Quality Control

For ensuring the accuracy and reproducibility of Panipenem MIC testing, the use of standard
ATCC quality control strains is essential. While specific QC ranges for Panipenem are not
defined in CLSI or EUCAST documents, the following strains are recommended for monitoring
the performance of carbapenem susceptibility tests:

e Escherichia coliATCC 25922
e Pseudomonas aeruginosaATCC 27853

Laboratories should establish their own internal quality control ranges for Panipenem based on
their specific methodology and instrumentation, following the principles outlined in CLSI M23.

Experimental Protocols

The following are detailed protocols for determining Panipenem MIC values using the broth
microdilution and agar dilution methods.

Protocol 1: Broth Microdilution MIC Assay

This method determines the MIC in a liquid medium using 96-well microtiter plates.
Materials:
e Panipenem analytical standard

o Cation-adjusted Mueller-Hinton Broth (CAMHB)
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o Sterile 96-well microtiter plates

e Bacterial inoculum suspension (0.5 McFarland standard)
« Sterile saline or broth for dilution

e Spectrophotometer

e Incubator (35°C + 2°C)

e Multichannel pipette

Procedure:

o Preparation of Panipenem Stock Solution:

o Prepare a stock solution of Panipenem at a concentration of 1280 pug/mL in a suitable
solvent as recommended by the manufacturer.

e Preparation of Panipenem Dilutions:

o Perform serial two-fold dilutions of the Panipenem stock solution in CAMHB to achieve a
range of concentrations (e.g., 128 pg/mL to 0.06 pg/mL).

o Dispense 50 pL of each Panipenem dilution into the wells of a 96-well microtiter plate.

o Include a growth control well (broth only) and a sterility control well (broth only,
uninoculated).

e Inoculum Preparation:

o From a fresh (18-24 hour) culture plate, select several colonies and suspend them in
sterile saline or broth.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately
1-2 x 108 CFU/mL).
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o Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 103
CFU/mL in the test wells.

¢ |noculation:

o Add 50 pL of the standardized bacterial inoculum to each well (except the sterility control),
resulting in a final volume of 100 uL per well.

e Incubation:

o Cover the microtiter plates and incubate at 35°C * 2°C for 16-20 hours in ambient air.
e Reading and Interpretation:

o Following incubation, visually inspect the plates for bacterial growth (turbidity).

o The MIC is the lowest concentration of Panipenem that completely inhibits visible growth.

Protocol 2: Agar Dilution MIC Assay

This method involves incorporating Panipenem into an agar medium.

Materials:

Panipenem analytical standard

Mueller-Hinton Agar (MHA)

Sterile petri dishes

Bacterial inoculum suspension (0.5 McFarland standard)

Sterile saline or broth for dilution

Inoculator (e.g., multipoint replicator)

Incubator (35°C £ 2°C)

Procedure:
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» Preparation of Panipenem-Agar Plates:

(¢]

Prepare a series of Panipenem stock solutions at 10 times the final desired
concentrations.

Melt MHA and cool to 45-50°C in a water bath.

o

[¢]

Add 2 mL of each Panipenem stock solution to 18 mL of molten MHA to create a series of
plates with the desired final concentrations (e.g., 128 pg/mL to 0.06 pug/mL).

[¢]

Pour the agar into sterile petri dishes and allow them to solidify.

[¢]

Include a growth control plate (agar only).
 Inoculum Preparation:
o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

o Dilute this suspension to achieve a final inoculum concentration of approximately 1 x 107
CFU/mL.

¢ |noculation:

o Using a multipoint replicator, spot-inoculate a standardized volume (1-2 uL) of the bacterial
suspension onto the surface of each Panipenem-containing and control plate. This will
deliver approximately 1-2 x 10* CFU per spot.

e |ncubation:

o Allow the inoculum spots to dry, then invert the plates and incubate at 35°C + 2°C for 16-
20 hours.

e Reading and Interpretation:
o After incubation, examine the plates for bacterial growth at the inoculation spots.

o The MIC is the lowest concentration of Panipenem that inhibits the growth of the bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Determining Panipenem MIC Values in Clinical Isolates:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1678378#protocol-for-determining-panipenem-mic-
values-in-clinical-isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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